Cas no 1253792-68-5 (Methyl 4-chloro-6-(hydroxymethyl)nicotinate)

• Product Name: Methyl 4-chloro-6-(hydroxymethyl)nicotinate
• CAS No: 1253792-68-5
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 4815905
• Update Time: 2025-07-21

Methyl 4-chloro-6-(hydroxymethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-6-(hydroxymethyl)nicotinate

• Inchi： 1S/C8H8ClNO3/c1-13-8(12)6-3-10-5(4-11)2-7(6)9/h2-3,11H,4H2,1H3
• InChI Key： GXBOXIHFSHBEJF-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=NC=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 0.5
• Topological Polar Surface Area: 59.4

Additional information on Methyl 4-chloro-6-(hydroxymethyl)nicotinate

Methyl 4-chloro-6-(hydroxymethyl)nicotinate (CAS No. 1253792-68-5): A Comprehensive Overview

Methyl 4-chloro-6-(hydroxymethyl)nicotinate (CAS No. 1253792-68-5) is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions. The detailed exploration of this molecule not only highlights its chemical significance but also underscores its relevance in contemporary scientific advancements.

The molecular structure of Methyl 4-chloro-6-(hydroxymethyl)nicotinate consists of a nicotinic acid derivative with specific functional groups that contribute to its reactivity and biological activity. The presence of a chloro substituent at the 4-position and a hydroxymethyl group at the 6-position introduces distinct chemical properties that make it a valuable candidate for further investigation. These structural features enable the compound to interact with various biological targets, making it a promising candidate for drug development and biochemical studies.

In recent years, there has been growing interest in nicotinic acid derivatives due to their multifaceted roles in biological systems. Research has demonstrated that compounds with similar structures can modulate enzyme activity, influence metabolic pathways, and exhibit pharmacological effects. The specific configuration of Methyl 4-chloro-6-(hydroxymethyl)nicotinate suggests potential interactions with enzymes such as cytochrome P450, which are crucial in drug metabolism and detoxification processes. Furthermore, the hydroxymethyl group may participate in hydrogen bonding interactions, enhancing binding affinity to biological targets.

One of the most compelling aspects of studying Methyl 4-chloro-6-(hydroxymethyl)nicotinate is its potential application in the development of novel therapeutic agents. Current research indicates that nicotinic acid derivatives can serve as intermediates in synthesizing drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The chloro substituent, in particular, has been shown to enhance the lipophilicity of molecules, improving their ability to cross cell membranes and reach target sites more effectively.

The synthesis of Methyl 4-chloro-6-(hydroxymethyl)nicotinate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve the desired product. The optimization of these synthetic routes is critical for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

Evaluation of the pharmacological properties of Methyl 4-chloro-6-(hydroxymethyl)nicotinate has revealed several interesting findings. In vitro studies have shown that this compound can inhibit certain enzymes associated with inflammation and oxidative stress, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary animal models have indicated that it may have neuroprotective effects, making it a candidate for further exploration in treating neurodegenerative diseases.

The role of computational chemistry in understanding the behavior of Methyl 4-chloro-6-(hydroxymethyl)nicotinate cannot be overstated. Molecular modeling techniques provide insights into how the compound interacts with biological targets at the atomic level. These simulations help researchers predict binding affinities, identify potential side effects, and optimize drug design. By leveraging computational tools alongside experimental data, scientists can accelerate the discovery process and develop more effective therapeutic strategies.

As research continues to evolve, the applications of Methyl 4-chloro-6-(hydroxymethyl)nicotinate are likely to expand further. Emerging fields such as precision medicine and personalized therapy offer new opportunities for utilizing this compound in tailored therapeutic approaches. Its unique structural features make it a versatile building block for designing molecules that can target specific disease pathways with high selectivity.

In conclusion, Methyl 4-chloro-6-(hydroxymethyl)nicotinate (CAS No. 1253792-68-5) represents a significant advancement in chemical and pharmaceutical research. Its distinct structural characteristics and potential biological activities position it as a valuable compound for developing novel treatments across various medical conditions. As scientific understanding progresses, further exploration of this molecule will undoubtedly yield groundbreaking discoveries that benefit human health and well-being.